Cas no 67628-45-9 (N-methylacetohexamide)

• Product Name: N-methylacetohexamide
• CAS No: 67628-45-9
• MF: C₁₆H₂₂N₂O₄S
• MW: 338.421883106232
• CID: 966455
• PubChem ID: 194259
• Update Time: 2025-04-19

N-methylacetohexamide Chemical and Physical Properties

Names and Identifiers

• N-methylacetohexamide
• 1-(4-acetylphenyl)sulfonyl-3-cyclohexyl-1-methylurea
• DTXSID80217952
• Benzenesulfonamide, 4-acetyl-N-((cyclohexylamino)carbonyl)-N-methyl-
• LJUVADVEZRRERT-UHFFFAOYSA-N
• Acetohexamide, N-methyl-
• 67628-45-9

• Inchi： 1S/C16H22N2O4S/c1-12(19)13-8-10-15(11-9-13)23(21,22)18(2)16(20)17-14-6-4-3-5-7-14/h8-11,14H,3-7H2,1-2H3,(H,17,20)
• InChI Key： LJUVADVEZRRERT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C)=O)=CC=1)(N(C)C(NC1CCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 338.13016
• Monoisotopic Mass: 338.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• PSA: 83.55